Cas no 2171914-41-1 (4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)

• Product Name: 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• CAS No: 2171914-41-1
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6235019
• PubChem ID: 165546005
• Update Time: 2025-05-21

4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• EN300-1511062
• 4-bromo-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
• 2171914-41-1

• Inchi： 1S/C27H25BrN2O5/c1-15(25(31)30-24-13-17(28)11-12-22(24)26(32)33)16(2)29-27(34)35-14-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,15-16,23H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DFCBYCWUFLSLFY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid

Recent Advances in the Study of 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic Acid (CAS: 2171914-41-1)

The compound 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS: 2171914-41-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is instrumental in facilitating the stepwise assembly of peptides, a technique widely used in the development of novel therapeutics. Recent advancements have demonstrated the efficacy of this compound in improving yield and purity during peptide synthesis, thereby enhancing the scalability of peptide-based drug production.

In addition to its utility in peptide synthesis, 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid has been investigated for its potential as a building block in the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of brominated benzoic acid derivatives, which exhibited promising inhibitory activity against serine proteases implicated in inflammatory diseases. The study underscored the compound's versatility in medicinal chemistry, particularly in the context of structure-activity relationship (SAR) optimization.

Further research has also explored the pharmacokinetic properties of derivatives of this compound. A recent preclinical study demonstrated that modifications to the bromine substituent and the Fmoc-protected amino group could significantly alter the compound's bioavailability and metabolic stability. These findings are critical for the development of orally bioavailable drugs, as they provide insights into how structural tweaks can enhance drug-like properties.

Looking ahead, the potential applications of 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid extend beyond traditional drug discovery. Emerging studies suggest its utility in chemical biology tools, such as activity-based probes for profiling enzyme activity in complex biological systems. This aligns with the growing trend of leveraging synthetic chemistry to develop precision tools for biological research.

In conclusion, the compound 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS: 2171914-41-1) represents a versatile and valuable asset in both medicinal chemistry and chemical biology. Its role in peptide synthesis, protease inhibition, and drug development underscores its broad applicability. Future research will likely focus on expanding its utility in targeted therapies and diagnostic tools, further solidifying its importance in the field.